3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]decanamide

Specification

• Description: N-3-hydroxydecanoyl-L-Homoserine lactone is a bacterial quorum-sensing molecule that has been found in B. pseudomallei. It induces expression of tda, a gene with roles in the production of the antibiotic tropodithietic acid (TDA;) and the algicide roseobacticide, in P. inhibens.; Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Different quorum sensing molecules are produced at different times in bacterial population growth and have distinct cellular effects mediated through changes in gene expression. N-3-hydroxydecanoyl-L-Homoserine lactone is a small diffusible signaling molecule secreted by various bacteria. This lactone is produced via lactonolysis from 3-oxodecanoyl-homoserine lactone, altering quorum sensing or contributing to quorum quenching.
• CAS No.: 192883-12-8
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]decanamide
• Standard InChI: InChI=1S/C14H25NO4/c1-2-3-4-5-6-7-11(16)10-13(17)15-12-8-9-19-14(12)18/h11-12,16H,2-10H2,1H3,(H,15,17)/t11?,12-/m0/s1
• Standard InChI Key: DOICJCCMIBBSOO-KIYNQFGBSA-N
• Isomeric SMILES: CCCCCCCC(CC(=O)N[C@H]1CCOC1=O)O
• SMILES: CCCCCCCC(CC(=O)NC1CCOC1=O)O
• Canonical SMILES: CCCCCCCC(CC(=O)NC1CCOC1=O)O
• Appearance: Assay:≥98%A crystalline solid